Cas no 1226181-52-7 (2-1-(2-methoxyphenyl)cyclopropylethan-1-amine)
2-1-(2-methoxyphenyl)cyclopropylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(2-methoxyphenyl)cyclopropylethan-1-amine
- 2-[1-(2-methoxyphenyl)cyclopropyl]ethan-1-amine
- 1226181-52-7
- EN300-1865342
-
- Inchi: 1S/C12H17NO/c1-14-11-5-3-2-4-10(11)12(6-7-12)8-9-13/h2-5H,6-9,13H2,1H3
- InChI Key: KTPMQAGKNQNUBL-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1C1(CCN)CC1
Computed Properties
- Exact Mass: 191.131014166g/mol
- Monoisotopic Mass: 191.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.2Ų
2-1-(2-methoxyphenyl)cyclopropylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1865342-0.05g |
2-[1-(2-methoxyphenyl)cyclopropyl]ethan-1-amine |
1226181-52-7 | 0.05g |
$948.0 | 2023-09-18 | ||
| Enamine | EN300-1865342-0.1g |
2-[1-(2-methoxyphenyl)cyclopropyl]ethan-1-amine |
1226181-52-7 | 0.1g |
$993.0 | 2023-09-18 | ||
| Enamine | EN300-1865342-0.25g |
2-[1-(2-methoxyphenyl)cyclopropyl]ethan-1-amine |
1226181-52-7 | 0.25g |
$1038.0 | 2023-09-18 | ||
| Enamine | EN300-1865342-0.5g |
2-[1-(2-methoxyphenyl)cyclopropyl]ethan-1-amine |
1226181-52-7 | 0.5g |
$1084.0 | 2023-09-18 | ||
| Enamine | EN300-1865342-1.0g |
2-[1-(2-methoxyphenyl)cyclopropyl]ethan-1-amine |
1226181-52-7 | 1g |
$1500.0 | 2023-05-25 | ||
| Enamine | EN300-1865342-2.5g |
2-[1-(2-methoxyphenyl)cyclopropyl]ethan-1-amine |
1226181-52-7 | 2.5g |
$2211.0 | 2023-09-18 | ||
| Enamine | EN300-1865342-5.0g |
2-[1-(2-methoxyphenyl)cyclopropyl]ethan-1-amine |
1226181-52-7 | 5g |
$4349.0 | 2023-05-25 | ||
| Enamine | EN300-1865342-10.0g |
2-[1-(2-methoxyphenyl)cyclopropyl]ethan-1-amine |
1226181-52-7 | 10g |
$6450.0 | 2023-05-25 | ||
| Enamine | EN300-1865342-1g |
2-[1-(2-methoxyphenyl)cyclopropyl]ethan-1-amine |
1226181-52-7 | 1g |
$1129.0 | 2023-09-18 | ||
| Enamine | EN300-1865342-5g |
2-[1-(2-methoxyphenyl)cyclopropyl]ethan-1-amine |
1226181-52-7 | 5g |
$3273.0 | 2023-09-18 |
2-1-(2-methoxyphenyl)cyclopropylethan-1-amine Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2-1-(2-methoxyphenyl)cyclopropylethan-1-amine
2-1-(2-Methoxyphenyl)Cyclopropylethan-1-amine: An Overview of CAS No. 1226181-52-7
2-1-(2-Methoxyphenyl)cyclopropylethan-1-amine (CAS No. 1226181-52-7) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive cyclopropyl and methoxyphenyl moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.
The chemical structure of 2-1-(2-methoxyphenyl)cyclopropylethan-1-amine consists of a cyclopropyl ring attached to an ethanamine chain, with a methoxyphenyl group substituting one of the carbon atoms in the ring. This structural arrangement imparts unique physical and chemical properties to the molecule, which have been extensively studied for their potential pharmacological effects.
Recent research has highlighted the potential of 2-1-(2-methoxyphenyl)cyclopropylethan-1-amine as a modulator of various biological pathways. Studies have shown that this compound can interact with specific receptors and enzymes, leading to a range of biological responses. For instance, it has been found to exhibit activity at serotonin receptors, making it a potential candidate for the treatment of mood disorders such as depression and anxiety.
In addition to its receptor-modulating properties, 2-1-(2-methoxyphenyl)cyclopropylethan-1-amine has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The pharmacokinetic profile of 2-1-(2-methoxyphenyl)cyclopropylethan-1-amine has also been studied in detail. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(2-methoxyphenyl)cyclopropylethan-1-amine in various therapeutic settings. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical studies to explore its potential as a novel therapeutic agent.
Beyond its therapeutic applications, 2-1-(2-methoxyphenyl)cyclopropylethan-1-amine has also been studied for its use in chemical synthesis and as a building block for the development of new compounds. Its unique structural features make it a valuable starting material for the synthesis of complex molecules with diverse biological activities.
In conclusion, 2-1-(2-methoxyphenyl)cyclopropylethan-1-amine (CAS No. 1226181-52-7) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for the development of new therapies for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, further solidifying its importance in the field.
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